Cas no 2229497-13-4 (2-3-(methoxymethyl)phenylbutanedioic acid)

• Product Name: 2-3-(methoxymethyl)phenylbutanedioic acid
• CAS No: 2229497-13-4
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 5926450
• PubChem ID: 165846188
• Update Time: 2025-08-03

2-3-(methoxymethyl)phenylbutanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-(methoxymethyl)phenylbutanedioic acid
• 2229497-13-4
• EN300-1782061
• 2-[3-(methoxymethyl)phenyl]butanedioic acid

• Inchi： 1S/C12H14O5/c1-17-7-8-3-2-4-9(5-8)10(12(15)16)6-11(13)14/h2-5,10H,6-7H2,1H3,(H,13,14)(H,15,16)
• InChI Key： OYCUXMUOZJCGJH-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC=CC(=C1)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 238.08412354g/mol
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.8Ų

Additional information on 2-3-(methoxymethyl)phenylbutanedioic acid

Introduction to 2-3-(methoxymethyl)phenylbutanedioic acid (CAS No. 2229497-13-4)

2-3-(methoxymethyl)phenylbutanedioic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229497-13-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of aromatic dicarboxylic acids, characterized by a phenyl ring substituted with a butanedioic acid moiety at the 2-3 positions, further modified by a methoxymethyl group. Such structural features make it a promising candidate for various synthetic and therapeutic investigations.

The molecular structure of 2-3-(methoxymethyl)phenylbutanedioic acid consists of a benzene ring connected to a butanedioic acid backbone, with an additional methoxymethyl group attached at the 2-3 position. This configuration imparts specific electronic and steric properties, which can influence its reactivity and biological activity. The presence of both carboxylic acid groups and the methoxymethyl substituent opens up multiple possibilities for further functionalization, making it a versatile intermediate in organic synthesis.

In recent years, there has been growing interest in aromatic dicarboxylic acids due to their role as key intermediates in the synthesis of pharmaceuticals, polymers, and specialty chemicals. The specific substitution pattern in 2-3-(methoxymethyl)phenylbutanedioic acid suggests potential applications in drug development, particularly in the design of novel bioactive molecules. The compound’s ability to act as a building block for more complex structures has made it a subject of interest for medicinal chemists exploring new therapeutic avenues.

One of the most compelling aspects of 2-3-(methoxymethyl)phenylbutanedioic acid is its potential as a precursor for the synthesis of heterocyclic compounds. Heterocycles are widely recognized for their biological activity and are prevalent in many pharmacologically active agents. By incorporating this compound into synthetic pathways, researchers can explore the development of new molecules with enhanced pharmacokinetic properties and improved target specificity. This has significant implications for the discovery of next-generation drugs.

Recent studies have highlighted the importance of functionalized aromatic dicarboxylic acids in the design of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials are being investigated for their applications in catalysis, gas storage, and separation technologies. The structural features of 2-3-(methoxymethyl)phenylbutanedioic acid, particularly its rigid aromatic core and multiple reactive sites, make it an excellent candidate for constructing such advanced materials. The methoxymethyl group, in particular, can serve as a versatile handle for further chemical modifications, enabling the precise tuning of framework properties.

The pharmaceutical industry has also shown interest in 2-3-(methoxymethyl)phenylbutanedioic acid due to its potential role as an anti-inflammatory agent. In vitro studies have suggested that derivatives of this compound may exhibit inhibitory activity against key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). While further research is needed to fully elucidate its biological profile, these preliminary findings underscore its therapeutic potential.

From a synthetic chemistry perspective, 2-3-(methoxymethyl)phenylbutanedioic acid offers unique challenges and opportunities. The presence of both carboxylic acid groups provides multiple sites for reaction with various functional groups, allowing for the construction of complex molecular architectures. Additionally, the methoxymethyl group can undergo transformations such as oxidation or reduction, offering further synthetic flexibility. These properties make it an attractive scaffold for exploring new synthetic methodologies and developing novel compounds.

The environmental impact of chemical synthesis is another area where 2-3-(methoxymethyl)phenylbutanedioic acid holds promise. As interest in green chemistry grows, there is increasing demand for sustainable synthetic routes that minimize waste and reduce energy consumption. The versatility of this compound allows for the exploration of catalytic processes that align with these principles, potentially leading to more environmentally friendly production methods.

In conclusion, 2-3-(methoxymethyl)phenylbutanedioic acid (CAS No. 2229497-13-4) is a multifaceted compound with significant potential in pharmaceutical research, material science, and synthetic chemistry. Its unique structural features make it a valuable intermediate for developing new drugs, advanced materials, and sustainable chemical processes. As research continues to uncover its full capabilities, this compound is poised to play an increasingly important role in scientific innovation across multiple disciplines.